Cas no 113805-71-3 (Olopatadine Methyl Ester)

• Product Name: Olopatadine Methyl Ester
• CAS No: 113805-71-3
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• CID: 1004726
• PubChem ID: 15749403
• Update Time: 2025-04-20

Olopatadine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (11Z)-11-[3-(DiMethylaMino)propylidene]-6,11-dihydro-dibenz[b,e]oxepin-2-carboxylic Acid Methyl Ester
• Olopatadine Methyl Ester
• (5Z)-5-[[3-(TRIFLUOROMETHYL)PHENYL]METHYLENE]-2,4-THIAZOLIDINEDIONE
• (Z)-11-<3-(dimethylamino)propylidene>-6,11-dihydrodibenz<b,e>oxepin-2-carboxylic acid methyl ester
• Olopatadine Methyl E
• Olopatadine Methyl ester Hydrochloride
• 113805-71-3
• SCHEMBL5066512
• Methyl (11Z)-11-[3-(dimethylamino)propylidene]-6H-benzo[c][1]benzoxepine-2-carboxylate

• Inchi： 1S/C21H23NO3/c1-22(2)12-6-9-18-17-8-5-4-7-16(17)14-25-20-11-10-15(13-19(18)20)21(23)24-3/h4-5,7-11,13H,6,12,14H2,1-3H3/b18-9-
• InChI Key： KJQAUBZLNSLENF-NVMNQCDNSA-N
• SMILES： O1CC2C=CC=CC=2/C(=C/CCN(C)C)/C2C=C(C(=O)OC)C=CC1=2

Computed Properties

• Exact Mass: 337.16779360g/mol
• Monoisotopic Mass: 337.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 51 - 55°C
• Boiling Point: 485.8±45.0 °C at 760 mmHg
• Flash Point: 247.6±28.7 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Olopatadine Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator